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Compound of Interest

Compound Name: N-Desmethyl dosimertinib-d5

Cat. No.: B15140261 Get Quote

For researchers and drug development professionals, establishing the purity and analytical

profile of active pharmaceutical ingredients (APIs) and their metabolites is a cornerstone of

reliable and reproducible results. This guide provides a comprehensive comparison of the

analytical data for N-Desmethyl dosimertinib-d5, a deuterated metabolite of the EGFR

inhibitor Dosimertinib, with its non-deuterated counterpart and the parent drug, Osimertinib.

Detailed experimental protocols for key analytical techniques are also presented to support

robust in-house analysis.

N-Desmethyl dosimertinib-d5 is the deuterated form of N-Desmethyl osimertinib (also known

as AZ5104), a primary active metabolite of Osimertinib (AZD9291). The strategic inclusion of

deuterium atoms can modify the metabolic profile of the compound, potentially leading to a

longer half-life and altered pharmacokinetic properties. Accurate assessment of its purity and

impurity profile is therefore critical for its use as a reference standard in metabolic studies and

clinical trials.

Certificate of Analysis: A Comparative Overview
A Certificate of Analysis (CoA) is a crucial document that outlines the quality and purity of a

chemical substance. Below is a comparative summary of typical analytical data for N-
Desmethyl dosimertinib-d5, N-Desmethyl osimertinib, and Osimertinib. The data for N-
Desmethyl dosimertinib-d5 is representative, based on common specifications for deuterated

standards.
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Parameter
N-Desmethyl
dosimertinib-d5

N-Desmethyl
osimertinib
(AZ5104)

Osimertinib
(AZD9291)

Appearance
White to Off-White

Solid

White to Off-White

Solid

White to Off-White

Solid

Molecular Formula C₂₇H₂₆D₅N₇O₂ C₂₇H₃₁N₇O₂ C₂₈H₃₃N₇O₂

Molecular Weight 490.63 g/mol 485.58 g/mol 499.61 g/mol

Purity (by HPLC) ≥98% ≥98% ≥99%[1]

Isotopic Purity (d5) ≥99% N/A N/A

Residual Solvents Conforms to ICH Q3C Conforms to ICH Q3C Conforms to ICH Q3C

Water Content (by

Karl Fischer)
≤0.5% ≤0.5% ≤0.5%

Heavy Metals ≤10 ppm ≤10 ppm ≤10 ppm

Storage
-20°C, protect from

light

-20°C, protect from

light

Room Temperature,

protect from light

Experimental Protocols for Purity Assessment
Accurate determination of purity and impurity profiles relies on validated analytical methods.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) are the most common techniques employed for the analysis of

Osimertinib and its metabolites.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is suitable for determining the purity of N-Desmethyl dosimertinib-d5 and

identifying any non-deuterated or other related impurities.

Instrumentation:

HPLC system with UV or PDA detector
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C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Ammonium acetate buffer

Chromatographic Conditions:

Parameter Condition

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient 10% B to 90% B over 15 minutes

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

| Injection Volume | 10 µL |

Sample Preparation:

Accurately weigh and dissolve the sample in a suitable solvent (e.g., 50:50

Acetonitrile:Water) to a final concentration of 1 mg/mL.

Filter the solution through a 0.22 µm syringe filter before injection.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification
LC-MS/MS provides high sensitivity and selectivity, making it ideal for quantifying low levels of

metabolites in biological matrices and for the precise determination of isotopic purity.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation:

UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Reagents:

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Chromatographic Conditions:

Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 50
mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient 5% B to 95% B over 5 minutes

Flow Rate 0.4 mL/min

Column Temperature 40°C

| Injection Volume | 5 µL |

Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

N-Desmethyl dosimertinib-d5: Precursor Ion > Product Ion (to be determined empirically,

expected m/z shift of +5 compared to the non-deuterated analog)
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N-Desmethyl osimertinib (AZ5104): e.g., m/z 486.3 > 72.1

Osimertinib (AZD9291): e.g., m/z 500.3 > 72.1

Sample Preparation: For analysis in biological matrices (e.g., plasma), a protein precipitation

step is typically required.

To 100 µL of plasma, add 300 µL of acetonitrile containing an appropriate internal standard.

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to an autosampler vial for injection.

Visualizing Analytical Workflows and Biological
Pathways
To further clarify the processes and relationships discussed, the following diagrams are

provided.
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Caption: Analytical workflow for purity assessment of N-Desmethyl dosimertinib-d5.
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Caption: Simplified metabolic pathway of Osimertinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assessment-for-n-desmethyl-dosimertinib-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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